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Compound of Interest

2-Methoxy-5-
Compound Name:

(trifluoromethoxy)aniline

Cat. No.: B1344238

Technical Guide: 2-Methoxy-5-
(trifluoromethoxy)aniline

Disclaimer: Extensive searches for "2-Methoxy-5-(trifluoromethoxy)aniline” did not yield
specific chemical data, experimental protocols, or biological activity information. This suggests
the compound may be novel, extremely rare, or referred to by a different nomenclature.

This guide will instead provide a comprehensive overview of the structurally similar and well-
documented compound, 2-Methoxy-5-(trifluoromethyl)aniline. This information is intended to
serve as a valuable resource for researchers and professionals in drug development, given the
shared structural motifs that are significant in medicinal chemistry.

Core Compound Data

This section summarizes the key chemical and physical properties of 2-Methoxy-5-
(trifluoromethyl)aniline.
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Molecular Formula

C8H8F3NO

Molecular Weight 191.15 g/mol [1][2]
CAS Number 349-65-5[1][3]
IUPAC Name 2-methoxy-5-(trifluoromethyl)aniline[1]
3-Amino-4-methoxybenzotrifluoride, 2-Amino-4-
Synonyms ) )
(trifluoromethyl)anisole[4]
Appearance Beige-greyish to brownish crystalline powder[5]
Melting Point 58-60 °C
Boiling Point 230.1+40.0 °C (Predicted)[6]
N Insoluble in water, soluble in common organic
Solubility

solvents.

Synthesis and Experimental Protocols

2-Methoxy-5-(trifluoromethyl)aniline is primarily used as a chemical intermediate in the
synthesis of more complex molecules, particularly in the pharmaceutical and agrochemical
industries.[7][8]

General Synthesis Protocol: Reduction of a Nitro
Compound

A common method for the synthesis of 2-Methoxy-5-(trifluoromethyl)aniline involves the
reduction of a nitro precursor.[5][9]

Reaction: Reduction of 4-methoxy-3-nitrobenzotrifluoride.
Reagents and Materials:
e 4-methoxy-3-nitrobenzotrifluoride

e Methanol
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e 10% Palladium on activated carbon (Pd/C) catalyst

e Hydrogen gas (H2)

o Diatomaceous earth (Celite)

o Standard laboratory glassware for inert atmosphere reactions

« Filtration apparatus

e Rotary evaporator

Procedure:

o A solution of 4-methoxy-3-nitrobenzotrifluoride in methanol is prepared in a reaction vessel
suitable for hydrogenation.

» A catalytic amount (typically 10% loading) of 10% Pd/C is added to the solution.[5][9]

e The reaction vessel is purged with an inert gas and then placed under a hydrogen
atmosphere.

e The mixture is stirred vigorously at room temperature overnight.

» Upon completion of the reaction, the mixture is filtered through a pad of diatomaceous earth
to remove the palladium catalyst.[5][9]

e The filtrate is concentrated under reduced pressure using a rotary evaporator to remove the
methanol.

e The resulting solid is dried under vacuum to yield 2-methoxy-5-(trifluoromethyl)aniline.[5][9]

This procedure typically results in a high yield (approximately 99%) of the desired product as
an off-white solid.[9]
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Synthesis Workflow

tep 1

Prepare methanolic solution of
4-methoxy-3-nitrobenzotrifluoride
and add 10% Pd/C catalyst

Step 2
Y

Stir under Hydrogen atmosphere
at room temperature overnight

tep 3

Filter through diatomaceous earth
to remove catalyst

tep 4

Concentrate filtrate under
reduced pressure

tep 5

Dry solid under vacuum

inal Product

2-Methoxy-5-(trifluoromethyl)aniline
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A general workflow for the synthesis of 2-Methoxy-5-(trifluoromethyl)aniline.
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Biological Activity and Applications

2-Methoxy-5-(trifluoromethyl)aniline is a key building block in the synthesis of biologically active
compounds.[8] The presence of the trifluoromethyl group often enhances properties such as
lipophilicity and metabolic stability, which are advantageous for drug candidates.[4][7]

While specific signaling pathways directly modulated by 2-Methoxy-5-(trifluoromethyl)aniline
are not detailed in the available literature, it serves as a crucial intermediate for molecules that
target various cellular processes. For instance, aniline derivatives are integral to many kinase
inhibitors.

Role as a Pharmaceutical Intermediate

This compound is utilized in the synthesis of various pharmaceuticals, including those targeting
metabolic disorders and central nervous system conditions.[10] Its derivatives have been
investigated for their potential as anticancer agents. For example, anilinoquinazolines and
anilinoquinolines, which can be synthesized from aniline precursors, are known to inhibit
receptor tyrosine kinases like EGFR and VEGFR-2, which are critical for tumor growth and
angiogenesis.[11]

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.chemimpex.com/products/45957
https://cymitquimica.com/cas/349-65-5/
https://www.nbinno.com/?news/HIV-advantages-of-2-methoxy-5-trifluoromethylaniline-from-a-leading-manufacturer
https://www.nordmann.global/en/products/2-methoxy-5-trifluoromethyl-aniline
https://www.benchchem.com/pdf/Comparative_Analysis_of_the_Biological_Activities_of_Compounds_Derived_from_Fluorinated_and_Methoxy_Substituted_Anilines.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1344238?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Conceptual Role in Drug Development
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Logical relationship of 2-Methoxy-5-(trifluoromethyl)aniline as a synthetic intermediate.

Agrochemical Applications
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The reactivity of 2-Methoxy-5-(trifluoromethyl)aniline also makes it a valuable intermediate in
the development of new agrochemicals, such as herbicides and pesticides.[7]

In summary, while direct experimental data on 2-Methoxy-5-(trifluoromethoxy)aniline is not
publicly available, the analogous compound, 2-Methoxy-5-(trifluoromethyl)aniline, is a well-
characterized and versatile chemical intermediate with significant applications in the
development of pharmaceuticals and agrochemicals. Researchers interested in the unique
properties conferred by the trifluoromethoxy group may find the synthesis and reactivity of the
trifluoromethyl analogue to be a useful starting point for further investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1344238#2-methoxy-5-trifluoromethoxy-aniline-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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